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Introduction

PK11195, an isoquinoline carboxamide, is a prototypical high-affinity ligand for the Translocator
Protein (TSPO), an 18 kDa protein primarily located on the outer mitochondrial membrane.[1]
Initially known as the peripheral benzodiazepine receptor (PBR), TSPO is ubiquitously
expressed in various tissues, with notable upregulation in activated microglia and
macrophages, making it a key biomarker for neuroinflammation.[1] Consequently, radiolabeled
PK11195 has been extensively utilized in Positron Emission Tomography (PET) imaging to
visualize neuroinflammatory processes in a range of neurological disorders.[1][2] Beyond its
diagnostic applications, PK11195 exhibits a complex pharmacological profile, influencing
fundamental cellular processes such as apoptosis, mitochondrial function, and cellular
signaling. This technical guide provides an in-depth overview of the pharmacology of PK11195,
detailing its mechanism of action, quantitative binding characteristics, and effects on key
signaling pathways, supported by experimental methodologies.

Core Pharmacology and Mechanism of Action

PK11195 exerts its biological effects primarily through its interaction with TSPO. This
interaction can modulate mitochondrial function, including cholesterol transport into the
mitochondria, a rate-limiting step in steroidogenesis. However, a growing body of evidence
indicates that PK11195 can also elicit biological responses through TSPO-independent
mechanisms.
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Quantitative Data: Binding Affinity and Biological
Potency

The binding affinity of PK11195 to TSPO has been characterized in various species and
tissues. Additionally, its potency in eliciting biological effects, such as inhibiting cell proliferation,
has been quantified.

Species/Tissue/Cell

Parameter ] Value Reference
Line
R o Rat Kidney
Ki (Binding Affinity) 9.3+ 0.5nM [3]
Membranes

Neuroblastoma Cell
IC50 (Inhibition of Cell Lines (SMS-KAN,
Proliferation) KANR, SMS-KCN,
KCNR)

80 - 120 pM [4]

Key Signaling Pathways Modulated by PK11195

PK11195 has been shown to influence several critical signaling pathways, leading to diverse

cellular outcomes.

Apoptosis

PK11195 can induce or sensitize cells to apoptosis, primarily through the intrinsic mitochondrial
pathway. This involves the modulation of Bcl-2 family proteins and the subsequent activation of
caspases.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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